Cas no 76996-16-2 (4-Bromo-6-methyl-1,3-benzothiazol-2-amine)

• Product Name: 4-Bromo-6-methyl-1,3-benzothiazol-2-amine
• CAS No: 76996-16-2
• MF: C₈H₇BrN₂S
• MW: 243.123579263687
• MDL: MFCD02664332
• CID: 548702
• PubChem ID: 3278634
• Update Time: 2025-04-19

4-Bromo-6-methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-methylbenzo[d]thiazol-2-amine
• 2-AMINO-4-BROMO-6-METHYLBENZOTHIAZOLE
• 2-Benzothiazolamine,4-bromo-6-methyl-
• 4-bromo-6-methyl-1,3-benzothiazol-2-amine
• 4-bromo-6-methyl-1,3-benzothiazol-2-amine(SALTDATA: FREE)
• 2-AMINO-4-BROMO-6-METHYLBENZO[D]THIAZOLE
• 2-benzothiazolamine,4-bromo-6-methyl
• 4-Brom-6-methyl-benzothiazol-2-ylamin
• 4-bromo-6-methyl-benzothiazol-2-ylamine
• MFCD02664332
• AKOS000113156
• FT-0729614
• DTXSID60390974
• PBKFYZMSNJCLOA-UHFFFAOYSA-N
• 4-Bromo-6-methylbenzothiazol-2-ylamine
• CS-0376042
• A917313
• SCHEMBL2271143
• 76996-16-2
• G10068
• FS-2063
• BDA99616
• STK519567
• DA-41396
• 4-Bromo-6-methyl-1,3-benzothiazol-2-amine

• MDL： MFCD02664332
• Inchi： 1S/C8H7BrN2S/c1-4-2-5(9)7-6(3-4)12-8(10)11-7/h2-3H,1H3,(H2,10,11)
• InChI Key： PBKFYZMSNJCLOA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2=C1N=C(N)S2

Computed Properties

• Exact Mass: 241.95100
• Monoisotopic Mass: 241.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 379.1±34.0 °C at 760 mmHg
• Flash Point: 183.1±25.7 °C
• Refractive Index: 1.747
• PSA: 67.15000
• LogP: 3.53060
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Bromo-6-methyl-1,3-benzothiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)